2-(4-chloro-1H-pyrazol-1-yl)propanoic acid
Overview
Description
2-(4-chloro-1H-pyrazol-1-yl)propanoic acid (2-CPA) is an organic compound that belongs to the class of pyrazoles. It is a colorless, crystalline solid that is soluble in water and has a melting point of 214-216°C. 2-CPA is an important intermediate in the synthesis of various drugs and other organic compounds. It has been studied extensively in the fields of medicinal chemistry, biochemistry, and physiology, and has been found to have a wide range of applications in research and laboratory experiments.
Scientific Research Applications
Synthesis and Structural Analysis
- The compound has been used in the synthesis of specific propanoic acids, demonstrating the importance of X-ray crystallography for unambiguous structure determination. This includes the synthesis of compounds like 3-[5-(4-bromophenyl)-1-(4-sulfamoylphenyl)-1H-pyrazol-3-yl]propanoic acid (Kumarasinghe, Hruby, & Nichol, 2009).
- Research has focused on the development of pyrazole-1H-4-yl-acrylic acids and their conversion to propanoic acids, highlighting the efficacy of certain synthetic methods like diimide reduction (Deepa, Babu, Parameshwar, & Reddy, 2012).
Chemical Reactivity and Applications
- Studies have shown the reactivity of 1-substituted 3-hydroxy-1H-pyrazoles with various chemicals, leading to the production of compounds like 2-methyl-2-[(1H-pyrazol-3-yl)oxy]-propanoic acids, which have potential applications in biological fields (Dorn & Ozegowski, 1998).
Pharmaceutical and Biological Applications
- Pyrazole derivatives have shown considerable pharmacological activities. For instance, certain compounds synthesized from 3-(3,5-diphenyl-1H-pyrazol-1-yl)propanoic acid have demonstrated sedative, local anesthetic, and platelet antiaggregating activities (Bondavalli et al., 1990).
Analytical Applications
- A novel pyrazoline derivative, which includes a structural component related to 2-(4-chloro-1H-pyrazol-1-yl)propanoic acid, has been used as a fluorescent sensor for zinc ion detection, demonstrating the compound's potential in analytical chemistry applications (Gong, Zhao, Liu, & Lv, 2011).
Corrosion Inhibition
- Some derivatives of pyrazole propanones have been tested as corrosion inhibitors, indicating their potential in material science and engineering (Olasunkanmi & Ebenso, 2019).
Safety and Hazards
properties
IUPAC Name |
2-(4-chloropyrazol-1-yl)propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7ClN2O2/c1-4(6(10)11)9-3-5(7)2-8-9/h2-4H,1H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WTNFOIQEOSAJAG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)N1C=C(C=N1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50424510 |
Source
|
| Record name | 2-(4-chloro-1H-pyrazol-1-yl)propanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50424510 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
20.3 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24780208 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
51363-82-7 |
Source
|
| Record name | 2-(4-chloro-1H-pyrazol-1-yl)propanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50424510 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(4-chloro-1H-pyrazol-1-yl)propanoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[4-(2-Amino-phenyl)-piperazin-1-yl]-ethanol](/img/structure/B1276551.png)
